Cas no 67732-38-1 (Cyclohexanecarboxylic acid, 1-(1,1-dimethylethyl)-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-(1,1-dimethylethyl)-, methyl ester
• CAS No: 67732-38-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 394218
• PubChem ID: 12418160
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(1,1-dimethylethyl)-, methyl ester
• methyl 1-tert-butylcyclohexane-1-carboxylate
• SCHEMBL762180
• 67732-38-1
• DTXSID90497344

• Inchi： 1S/C12H22O2/c1-11(2,3)12(10(13)14-4)8-6-5-7-9-12/h5-9H2,1-4H3
• InChI Key： OGBHZHTYPWFVPM-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCCC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3